Shikonin
Shikonin
Shikonin is a hydroxy-1,4-naphthoquinone.
Shikonin is a natural product found in Arnebia decumbens, Arnebia euchroma, and other organisms with data available.
See also: Arnebia guttata root (part of); Arnebia euchroma root (part of); Lithospermum erythrorhizon root (part of).
Shikonin is a natural product found in Arnebia decumbens, Arnebia euchroma, and other organisms with data available.
See also: Arnebia guttata root (part of); Arnebia euchroma root (part of); Lithospermum erythrorhizon root (part of).
Brand Name:
Vulcanchem
CAS No.:
517-89-5
VCID:
VC0543132
InChI:
InChI=1S/C16H16O5/c1-8(2)3-4-10(17)9-7-13(20)14-11(18)5-6-12(19)15(14)16(9)21/h3,5-7,10,17-19H,4H2,1-2H3/t10-/m1/s1
SMILES:
CC(=CCC(C1=CC(=O)C2=C(C=CC(=C2C1=O)O)O)O)C
Molecular Formula:
C16H16O5
Molecular Weight:
288.29 g/mol
Shikonin
CAS No.: 517-89-5
Cat. No.: VC0543132
Molecular Formula: C16H16O5
Molecular Weight: 288.29 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
* For research use only. Not for human or veterinary use.
Specification
| Description | Shikonin is a hydroxy-1,4-naphthoquinone. Shikonin is a natural product found in Arnebia decumbens, Arnebia euchroma, and other organisms with data available. See also: Arnebia guttata root (part of); Arnebia euchroma root (part of); Lithospermum erythrorhizon root (part of). |
|---|---|
| CAS No. | 517-89-5 |
| Molecular Formula | C16H16O5 |
| Molecular Weight | 288.29 g/mol |
| IUPAC Name | 5,8-dihydroxy-2-[(1R)-1-hydroxy-4-methylpent-3-enyl]naphthalene-1,4-dione |
| Standard InChI | InChI=1S/C16H16O5/c1-8(2)3-4-10(17)9-7-13(20)14-11(18)5-6-12(19)15(14)16(9)21/h3,5-7,10,17-19H,4H2,1-2H3/t10-/m1/s1 |
| Standard InChI Key | NEZONWMXZKDMKF-SNVBAGLBSA-N |
| Isomeric SMILES | CC(=CC[C@H](C1=CC(=O)C2=C(C=CC(=C2C1=O)O)O)O)C |
| SMILES | CC(=CCC(C1=CC(=O)C2=C(C=CC(=C2C1=O)O)O)O)C |
| Canonical SMILES | CC(=CCC(C1=CC(=O)C2=C(C=CC(=C2C1=O)O)O)O)C |
| Appearance | Solid powder |
| Colorform | White or slightly yellow crystalline powder |
| Melting Point | 147 °C |
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